![molecular formula C22H32N2O3 B5531374 2-(3-methoxypropyl)-8-[(2-methylphenyl)acetyl]-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5531374.png)
2-(3-methoxypropyl)-8-[(2-methylphenyl)acetyl]-2,8-diazaspiro[5.5]undecan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Diaza-spiro compounds are synthesized through various chemical reactions, including Michael addition and Claisen condensation. For example, efficient stereoselective synthesis methods have been developed using starting materials such as 3-t-butyldimethylsilyloxy-1-cyclohexenyl methyl ketone for producing key intermediates in pharmacologically relevant compounds (Ibuka et al., 1981).
Molecular Structure Analysis
The molecular structure of diazaspiro compounds is often elucidated using techniques such as X-ray crystallography, which reveals their crystalline structure and conformation. For instance, studies have shown the crystal structure of related compounds, emphasizing the spirocyclic nature and the interactions between molecules within the crystal lattice (Lin Yuan et al., 2017).
Chemical Reactions and Properties
Diaza-spiro compounds participate in various chemical reactions, including condensation and cyclization, leading to the formation of complex structures with potential biological activity. Research has explored the reactions of these compounds with electrophiles, yielding spirocyclic adducts or tetrahydropyridine derivatives (Cordes et al., 2013).
Physical Properties Analysis
The physical properties of diazaspiro compounds, such as melting points, solubility, and crystallinity, are critical for their practical application and are typically characterized through various analytical techniques. For example, the study of the crystal and biological activity of related compounds provides information on their melting points, solubility, and crystal packing (Lin Yuan et al., 2017).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, of diazaspiro compounds are influenced by their molecular structure. Studies have investigated their synthesis and characterization, exploring how different substituents affect their chemical behavior and potential as pharmacological agents (Peori et al., 1998).
properties
IUPAC Name |
2-(3-methoxypropyl)-8-[2-(2-methylphenyl)acetyl]-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N2O3/c1-18-7-3-4-8-19(18)15-21(26)24-12-5-10-22(17-24)11-9-20(25)23(16-22)13-6-14-27-2/h3-4,7-8H,5-6,9-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIXLYBYXIWQOEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)N2CCCC3(C2)CCC(=O)N(C3)CCCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.